3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride
Overview
Description
3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride, also known as 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine HCl, is a synthetic organic compound that is commonly used in scientific research and laboratory experiments. This compound is known for its versatile applications in various fields of science, such as biochemistry, physiology, and pharmacology. This compound is well-researched and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl has been used in a variety of scientific research applications. It has been used in studies of the biochemical and physiological effects of various drugs, as well as in studies of the mechanism of action of various drugs. It has also been used in studies of the pharmacokinetics and pharmacodynamics of drugs, as well as in studies of the metabolism of drugs. Additionally, this compound has been used in studies of the structure-activity relationships of drugs, as well as in studies of the biochemical and physiological effects of various drugs.
Mechanism of Action
The mechanism of action of 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl is not well understood. However, it is believed that this compound binds to certain receptors in the body, such as serotonin receptors, and modulates their activity. This modulation of receptor activity is thought to be responsible for the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl are not well understood. However, it is believed that this compound has a variety of effects on the body, including an antidepressant effect, an anxiolytic effect, an anticonvulsant effect, and an antinociceptive effect. Additionally, this compound has been shown to have an anti-inflammatory effect, an anti-apoptotic effect, and a neuroprotective effect.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl in laboratory experiments include its ease of synthesis, its low cost, and its wide range of applications in scientific research. Additionally, this compound is relatively stable and has a relatively long shelf-life. The main limitation of this compound is its lack of specificity, as it can bind to a variety of receptors in the body.
Future Directions
There are a variety of potential future directions for research on 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl. These include further research into the mechanism of action of this compound, as well as research into the biochemical and physiological effects of this compound. Additionally, further research could be conducted into the synthesis of this compound, as well as into the structure-activity relationships of this compound. Finally, further research could be conducted into the potential therapeutic applications of this compound, such as its use as an antidepressant or anxiolytic.
Synthesis Methods
3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl can be synthesized using a variety of methods. One of the most common methods is the reaction of 1-methyl-1H-pyrazol-5-yl chloride and oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine. This reaction takes place in the presence of a base, such as potassium carbonate, and yields 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl as the product. Other methods for synthesizing 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride(1-methyl-1H-pyrazol-5-yl)oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine HCl include the reaction of 1-methyl-1H-pyrazol-5-yl bromide and oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine, as well as the reaction of 1-methyl-1H-pyrazol-5-yl iodide and oxetan-3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochlorideamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride involves the reaction of 3-chlorooxetane with 1-methyl-1H-pyrazole-5-amine, followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "3-chlorooxetane", "1-methyl-1H-pyrazole-5-amine", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: 3-chlorooxetane is reacted with 1-methyl-1H-pyrazole-5-amine in the presence of diethyl ether and methanol to form 3-(1-methyl-1H-pyrazol-5-yl)oxetane-3-amine.", "Step 2: The resulting product from step 1 is then reduced using sodium borohydride in methanol to form 3-(1-methyl-1H-pyrazol-5-yl)oxetane-3-amine hydrochloride.", "Step 3: The final step involves the addition of hydrochloric acid to the product from step 2 to form the desired compound, 3-(1-methyl-1H-pyrazol-5-yl)oxetan-3-amine hydrochloride." ] } | |
CAS RN |
2742659-23-8 |
Molecular Formula |
C7H12ClN3O |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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